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Compound of Interest

2,4-Dichloro-5-fluorobenzyl
Compound Name:
alcohol

Cat. No.: B1304679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known physical constants of 2,4-Dichloro-5-
fluorobenzyl alcohol, a halogenated aromatic alcohol of interest in pharmaceutical and
chemical research. Due to the limited availability of public data for this specific compound, this
guide also includes generalized experimental protocols for the determination of key physical
properties.

Core Physical Constants

The physical properties of 2,4-Dichloro-5-fluorobenzyl alcohol are crucial for its handling,
formulation, and application in research and development. The available data is summarized in

the table below.
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Physical Constant Value Reference
Molecular Formula C7HsCI2FO [1112]
Molecular Weight 195.02 g/mol [1][2]
Melting Point 201-203 °C

Boiling Point Data not available

Density 1.303 g/cm3

Flash Point 161.1 °C

Solubility Data not available [1]

CAS Number 219765-56-7 [1]

It is important to note that while a value for density and flash point is provided by a single

supplier, boiling point and comprehensive solubility data are not readily available in the public

domain.

Experimental Protocols for Physical Constant

Determination

For researchers requiring precise data for their specific applications, the following are

generalized experimental protocols for determining boiling point and solubility.

Determination of Boiling Point (Micro Method)

This method is suitable for determining the boiling point of a small quantity of a liquid organic

compound.

Apparatus:

e Thiele tube

o Thermometer (calibrated)

o Capillary tube (sealed at one end)
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Small test tube

Mineral oil or other high-boiling liquid

Heating source (e.g., Bunsen burner or hot plate)

Sample of 2,4-Dichloro-5-fluorobenzyl alcohol (melted if solid at room temperature)

Procedure:

A small amount of the liquid sample is placed into the small test tube.

o The capillary tube, with its open end downwards, is placed into the test tube containing the
sample.

e The test tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The assembly is clamped into a Thiele tube filled with mineral oil, ensuring the heat is
distributed evenly.

e The Thiele tube is gently heated. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e The heating is discontinued, and the apparatus is allowed to cool slowly.

e The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Solubility

This protocol outlines a qualitative method for determining the solubility of a compound in
various solvents.

Apparatus:
e Small test tubes

e Vortex mixer (optional)
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» A selection of solvents (e.g., water, ethanol, acetone, dimethyl sulfoxide (DMSO), hexane)
o Sample of 2,4-Dichloro-5-fluorobenzyl alcohol

Procedure:

o Approximately 10-20 mg of the solid sample is placed into a clean, dry test tube.

e Asmall volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

e The mixture is agitated vigorously for 1-2 minutes. A vortex mixer can be used for more
efficient mixing.

e The mixture is allowed to stand, and a visual observation is made to determine if the solid
has dissolved completely.

« If the solid dissolves, the compound is recorded as "soluble” in that solvent at that
concentration.

« If the solid does not dissolve, the compound is recorded as "insoluble” or "sparingly soluble.”

This process is repeated for each of the selected solvents.

Synthesis and Potential Biological Relevance

While specific biological signaling pathways for 2,4-Dichloro-5-fluorobenzyl alcohol are not
documented in readily available literature, information on similar halogenated benzyl alcohols
can provide context for its potential applications. Halogenated benzyl alcohols are known
intermediates in the synthesis of pharmaceuticals and agrochemicals. For instance, 2,4-
dichlorobenzyl alcohol is a known antiseptic agent used in throat lozenges and has been
investigated for its antimicrobial properties. The presence of chlorine and fluorine atoms in 2,4-
Dichloro-5-fluorobenzyl alcohol may influence its lipophilicity, metabolic stability, and
biological activity.

The synthesis of such compounds often involves the reduction of the corresponding benzoic
acid or benzaldehyde. A generalized synthetic workflow is depicted below.
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Starting Material Chemical Transformation Final Product

Reducing Agent
2,4-Dichloro-5- (e.g., LIAIH4) - Yields N 2,4-Dichloro-5-
fluorobenzoic Acid REEIETEr fluorobenzyl Alcohol

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 2,4-Dichloro-5-fluorobenzyl alcohol.

This in-depth technical guide provides the currently available physical constants for 2,4-
Dichloro-5-fluorobenzyl alcohol and outlines standard methodologies for their experimental
determination. Further research is required to fully characterize this compound's properties and
explore its potential biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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